Cas no 1314136-06-5 (1-(3-Isocyanopropyl)-1H-imidazole)

• Product Name: 1-(3-Isocyanopropyl)-1H-imidazole
• CAS No: 1314136-06-5
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 4788938
• Update Time: 2025-06-07

1-(3-Isocyanopropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-isocyanopropyl)-1H-imidazole
• N-(3-Isocyanopropyl)imidazole
• 1-(3-Isocyanopropyl)-1H-imidazole

• Inchi： 1S/C7H9N3/c1-8-3-2-5-10-6-4-9-7-10/h4,6-7H,2-3,5H2
• InChI Key： VCYGDSFPHCFBSY-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCC[N+]#[C-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 135
• XLogP3: 0
• Topological Polar Surface Area: 22.2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(3-Isocyanopropyl)-1H-imidazole

1-(3-Isocyanopropyl)-1H-imidazole: A Comprehensive Overview

1-(3-Isocyanopropyl)-1H-imidazole (CAS No. 1314136-06-5) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of the isocyanopropyl group in its structure imparts unique chemical properties, making it a valuable compound for research and industrial applications.

The synthesis of 1-(3-Isocyanopropyl)-1H-imidazole involves the reaction of imidazole with an appropriate alkylating agent, such as 3-isocyanopropyl chloride, under controlled conditions. This reaction typically occurs in a polar aprotic solvent, such as dimethylformamide (DMF), at elevated temperatures to ensure optimal yields. The resulting compound is characterized by its high stability and reactivity, which are essential for its applications in organic synthesis and material science.

Recent studies have highlighted the potential of imidazoles in drug discovery and development. The unique electronic properties of imidazoles make them ideal candidates for designing bioactive molecules with specific pharmacological activities. For instance, researchers have explored the use of imidazoles as scaffolds for developing anti-inflammatory, antifungal, and anticancer agents. The substitution pattern on the imidazole ring plays a crucial role in determining its biological activity, and 1-(3-Isocyanopropyl)-1H-imidazole has shown promising results in preliminary screening assays.

In addition to its role in pharmaceuticals, 1-(3-Isocyanopropyl)-1H-imidazole has found applications in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable covalent bonds with other functional groups makes it an excellent candidate for synthesizing high-performance materials. For example, researchers have utilized this compound as a building block for creating polyurethanes with enhanced mechanical and thermal properties.

The chemical stability of 1-(3-Isocyanopropyl)-1H-imidazole also makes it suitable for use in catalytic processes. Recent advancements in catalysis have demonstrated the effectiveness of this compound as a catalyst in various organic transformations, including nucleophilic substitutions and cycloadditions. Its ability to stabilize transition states through hydrogen bonding and π-interactions contributes to its catalytic efficiency.

From an environmental perspective, the synthesis and application of imidazoles like 1-(3-Isocyanopropyl)-1H-imidazole are being increasingly scrutinized due to their potential impact on ecosystems. Researchers are exploring greener synthetic methods and biodegradable alternatives to minimize the environmental footprint of these compounds. For instance, the use of renewable feedstocks and enzymatic catalysis is gaining traction as a sustainable approach to producing imidazoles.

In conclusion, 1-(3-Isocyanopropyl)-1H-imidazole (CAS No. 1314136-06-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.